Cas no 20727-33-7 (Butanedioic acid,2-sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt (1:1)
• CAS No: 20727-33-7
• MF: C₂₀H₃₇NaO₇S
• MW: 444.558357000351
• CID: 270716
• PubChem ID: 23669635
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt (1:1)
• 1,4-di(octan-2-yloxy)-1,4-dioxobutane-2-sulfonic acid,sodium
• 1,2-Dioctadecanoyl-sn-glycero-3-phosphate sodium salt
• 1,2-Distearoyl-sn-glycero-3-phosphate sodium
• 1,2-Distearoyl-sn-glycero-3-phosphate, sodium salt
• 1,2-distearoyl-sn-glycero-3-phosphatidic acid sodium salt
• A-Distearoyl phosphatidic acid sodium salt
• Bis-2-octyl sodium sulphosuccinate
• CTK8E7816
• di-(1-methylheptyl)sodium sulfosuccinate
• racemic bis-2-octyl sodium sulfosuccinate
• sodium 1,2-dipalmitoyl-sn-glycero-3-phosphatidate
• butanedioic acid, sulfo-, 1,4-bis(1-methylheptyl)ester, sodium salt
• Q27253498
• DTXSID8042391
• 20ZCN4FBUO
• Sodium 1,4-bis(1-methylheptyl) sulfosuccinate
• Sodium 1,4-bis(1-methylheptyl) 2-sulphonatosuccinate
• 20727-33-7
• NS00020064
• SCHEMBL1092383
• Butanedioic acid, 2-sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt
• SODIUM BIS(1-METHYLHEPTYL) SULFOSUCCINATE
• BIS(1-METHYLHEPTYL) SODIUM SULFOSUCCINATE
• Butanedioic acid, sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt
• Sodium 1,4-bis(1-methylheptyl)2-sulfonatosuccinate
• EINECS 243-991-7
• UNII-20ZCN4FBUO
• Dioctyl* sodium sulfosuccinate (*octyl is 1-methylheptyl)
• Butanedioic acid, 2-sulfo-, 1,4-bis(1-methylheptyl) ester, sodium salt (1:1)
• Butanedioic acid,sulfo-,1,4-bis(1-methylheptyl)ester,sodium salt

• Inchi： 1S/C20H38O7S.Na/c1-5-7-9-11-13-16(3)26-19(21)15-18(28(23,24)25)20(22)27-17(4)14-12-10-8-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1/p-1
• InChI Key： HLLFAOOLQATURQ-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OC(C)CCCCCC)CC(=O)OC(C)CCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 444.21591
• Monoisotopic Mass: 444.215769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 109.8